Cas no 94129-58-5 (1-Propanesulfonic acid, 3-[(3,5-dimethoxyphenyl)amino]-2-hydroxy-)
94129-58-5 structure
Product Name:1-Propanesulfonic acid, 3-[(3,5-dimethoxyphenyl)amino]-2-hydroxy-
CAS No:94129-58-5
MF:C11H17NO6S
MW:291.320782423019
CID:1983208
PubChem ID:3977895
Update Time:2025-04-21
1-Propanesulfonic acid, 3-[(3,5-dimethoxyphenyl)amino]-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- 1-Propanesulfonic acid, 3-[(3,5-dimethoxyphenyl)amino]-2-hydroxy-
- SCHEMBL244135
- n-(2-hydroxy-3-sulfopropyl)-3,5-dimethoxyaniline
- 3-((3,5-Dimethoxyphenyl)amino)-2-hydroxypropane-1-sulfonic acid
- 94129-58-5
-
- Inchi: 1S/C11H17NO6S/c1-17-10-3-8(4-11(5-10)18-2)12-6-9(13)7-19(14,15)16/h3-5,9,12-13H,6-7H2,1-2H3,(H,14,15,16)
- InChI Key: AOTXQRRUWFSXCN-UHFFFAOYSA-N
- SMILES: S(CC(CNC1C=C(C=C(C=1)OC)OC)O)(=O)(=O)O
Computed Properties
- Exact Mass: 291.07765844Da
- Monoisotopic Mass: 291.07765844Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 113Ų
1-Propanesulfonic acid, 3-[(3,5-dimethoxyphenyl)amino]-2-hydroxy- Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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